Cas no 65596-11-4 (2,3-Anthracenedisulfonic acid, 1,4-diamino-9,10-dihydro-9,10-dioxo-)

• Product Name: 2,3-Anthracenedisulfonic acid, 1,4-diamino-9,10-dihydro-9,10-dioxo-
• CAS No: 65596-11-4
• MF: C₁₄H₁₀N₂O₈S₂
• MW: 398.367801189423
• CID: 398273
• PubChem ID: 11036740
• Update Time: 2025-04-19

2,3-Anthracenedisulfonic acid, 1,4-diamino-9,10-dihydro-9,10-dioxo- Chemical and Physical Properties

Names and Identifiers

• 2,3-Anthracenedisulfonic acid, 1,4-diamino-9,10-dihydro-9,10-dioxo-
• 1,4-diamino-9,10-dioxoanthracene-2,3-disulfonic acid
• VZXITARXQRMVGJ-UHFFFAOYSA-N
• SCHEMBL8780495
• 65596-11-4
• 1,4-diaminoanthraquinone-2,3-disulfonic acid
• DTXSID60452824

• Inchi： 1S/C14H10N2O8S2/c15-9-7-8(12(18)6-4-2-1-3-5(6)11(7)17)10(16)14(26(22,23)24)13(9)25(19,20)21/h1-4H,15-16H2,(H,19,20,21)(H,22,23,24)
• InChI Key： VZXITARXQRMVGJ-UHFFFAOYSA-N
• SMILES： S(C1C(=C2C(C3C=CC=CC=3C(C2=C(C=1S(=O)(=O)O)N)=O)=O)N)(=O)(=O)O

Computed Properties

• Exact Mass: 397.9879
• Monoisotopic Mass: 397.98785763g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 26
• Rotatable Bond Count: 2
• Complexity: 758
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 212Ų

Experimental Properties

• PSA: 194.92